4-{[(4-methoxybenzoyl)amino]methyl}benzoic acid

• IUPAC Name: 4-[[(4-methoxybenzoyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C16H15NO4/c1-21-14-8-6-12(7-9-14)15(18)17-10-11-2-4-13(5-3-11)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key: UKLCUIWXMSBVMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

4-{[(4-methoxybenzoyl)amino]methyl}benzoic acid is a useful research compound. Its molecular formula is C16H15NO4 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 285.10010796 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polyaniline Doping

4-{[(4-Methoxybenzoyl)amino]methyl}benzoic acid has applications in the doping of polyaniline, a conducting polymer. In a study by Amarnath and Palaniappan (2005), substituted benzoic acids, including 4-methoxybenzoic acid, were used as dopants for polyaniline. These benzoic acids were mixed with polyaniline in a common solvent, leading to enhanced conductivity properties of the doped polyaniline salts (Amarnath & Palaniappan, 2005).

Plant Metabolism Research

Research on the metabolism of methoxybenzoic acids, including derivatives similar to this compound, in plants, has been conducted. Harms and Prieß (1973) investigated the O-demethylation of benzoic acids in wheat seedlings, showing the specificity for para methoxy groups and providing insights into plant metabolism and potential compartmentalization of plant cells (Harms & Prieß, 1973).

Antimicrobial and Molluscicidal Activity

Compounds related to this compound have been studied for their antimicrobial and molluscicidal properties. Orjala et al. (1993) isolated prenylated benzoic acid derivatives from Piper aduncum leaves, demonstrating significant antibacterial activities and molluscicidal properties, highlighting the potential application of these compounds in pest control and antibacterial treatments (Orjala et al., 1993).

Enzymatic Studies

This compound and its derivatives have been used in enzymatic studies to understand substrate interactions. Bernhardt et al. (1973) explored the interactions of substrates with a 4-methoxybenzoate O-demethylating enzyme system in Pseudomonas putida, providing insights into microbial metabolism and potential applications in bioremediation or biochemical synthesis (Bernhardt et al., 1973).

Synthesis of Novel Compounds

The derivative has been used in synthesizing new compounds with potential pharmaceutical applications. Agekyan and Mkryan (2015) described the synthesis of p-aminobenzoic acid diamides using a compound structurally related to this compound, expanding the range of synthetic pathways and potential drug development (Agekyan & Mkryan, 2015).